![molecular formula C11H15NO3 B2871720 5-Prop-2-enoyl-5-azaspiro[2.5]octane-2-carboxylic acid CAS No. 2297693-02-6](/img/structure/B2871720.png)
5-Prop-2-enoyl-5-azaspiro[2.5]octane-2-carboxylic acid
Description
5-Prop-2-enoyl-5-azaspiro[2.5]octane-2-carboxylic acid, also known as PAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. PAC belongs to the spirocyclic class of compounds and has a unique chemical structure, which makes it an interesting molecule for researchers to study. In
Scientific Research Applications
Anti-Inflammatory Pharmacology
EN300-27150620: has been identified as a potential anti-inflammatory agent. A derivative of 5-aminosalicylic acid (5-ASA), it has shown promise in preclinical studies for its antioxidant properties and its ability to inhibit myeloperoxidase, an enzyme involved in inflammatory processes . This suggests potential applications in the treatment of inflammatory diseases such as arthritis or inflammatory bowel disease.
Organic Synthesis
The unique structure of EN300-27150620 allows for its use in organic synthesis. Its spirocyclic framework can be utilized to create novel organic compounds, which could have various applications in material science, pharmaceuticals, and as intermediates in complex chemical syntheses.
Drug Development
As a novel compound, EN300-27150620 offers a new avenue for drug development. Its structural uniqueness and potential biological activity make it a candidate for the synthesis of new drugs, especially those targeting inflammatory pathways or diseases with an oxidative stress component .
Biochemistry Research
In biochemistry, EN300-27150620 can be used to study enzyme-substrate interactions, particularly in enzymes that recognize spirocyclic structures. This can provide insights into enzyme specificity and aid in the design of enzyme inhibitors.
Pharmacokinetics and Toxicology
The compound has been the subject of pharmacokinetic and toxicity studies. Understanding its behavior in biological systems, including absorption, distribution, metabolism, and excretion, is crucial for developing safe and effective drugs .
Chemical Education
Due to its interesting chemical structure, EN300-27150620 can be used as a teaching tool in chemical education to illustrate concepts such as spiro compounds, stereochemistry, and the design of bioactive molecules .
properties
IUPAC Name |
5-prop-2-enoyl-5-azaspiro[2.5]octane-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-2-9(13)12-5-3-4-11(7-12)6-8(11)10(14)15/h2,8H,1,3-7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTTVGDYJXYZIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCCC2(C1)CC2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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